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Compound of Interest

Compound Name: VU-1545

Cat. No.: B1684061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of VU-1545, a potent and

selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor 5

(mGluR5). This document details the compound's core properties, mechanism of action, and

relevant experimental protocols, presenting a valuable resource for researchers in

neuroscience and drug development.

Core Compound Properties
VU-1545 is a small molecule belonging to the N-(1,3-diphenyl-1H-pyrazol-5-yl)benzamide class

of compounds. Its key physicochemical and pharmacological properties are summarized below.

Property Value

Molecular Weight 402.38 g/mol

Chemical Formula C₂₂H₁₅FN₄O₃

Mechanism of Action Positive Allosteric Modulator of mGluR5

EC₅₀ 9.6 ± 1.9 nM (in rat cortical astrocytes)[1]

Kᵢ
156 ± 29 nM (displacement of

[³H]methoxyPEPy)[1]

Mechanism of Action: mGluR5 Signaling Pathway
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VU-1545 potentiates the activity of mGluR5, a G-protein coupled receptor (GPCR) linked to the

Gq/11 family of G proteins. By binding to an allosteric site, VU-1545 enhances the receptor's

response to its endogenous ligand, glutamate. This potentiation triggers a cascade of

intracellular signaling events, primarily through the activation of phospholipase C (PLC),

leading to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). These

second messengers, in turn, mobilize intracellular calcium (Ca²⁺) and activate protein kinase C

(PKC), respectively. A significant downstream consequence of mGluR5 activation by PAMs like

VU-1545 is the phosphorylation and activation of Akt, a key kinase involved in cell survival and

neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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